Cas no 2097963-15-8 (4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid
• CAS No: 2097963-15-8
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 5723452
• PubChem ID: 121205105
• Update Time: 2025-06-22

4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713792
• 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid
• F1967-2678
• 2097963-15-8
• [2,2'-Bipyridine]-5-carboxylic acid, 4-(difluoromethyl)-6-methyl-
• 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid

• Inchi： 1S/C13H10F2N2O2/c1-7-11(13(18)19)8(12(14)15)6-10(17-7)9-4-2-3-5-16-9/h2-6,12H,1H3,(H,18,19)
• InChI Key： IJBPDVRNGWLPOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CN=2)N=C(C)C=1C(=O)O)F

Computed Properties

• Exact Mass: 264.07103389g/mol
• Monoisotopic Mass: 264.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 412.6±45.0 °C(Predicted)
• pka: 4.04±0.50(Predicted)

Additional information on 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid

Introduction to 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid (CAS No. 2097963-15-8)

4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid, identified by its CAS number 2097963-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bipyridine derivative features a unique structural motif, combining a difluoromethyl group with a methyl substituent, which imparts distinct electronic and steric properties. The compound’s carboxylic acid functionality further enhances its utility in synthetic chemistry, enabling diverse modifications and applications.

The significance of 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid lies in its versatility as a building block for more complex molecules. In recent years, researchers have explored its potential in the development of novel ligands for metal-organic frameworks (MOFs) and coordination polymers. The presence of both nitrogen and oxygen donor sites in its structure allows for strong interactions with transition metals, making it an attractive candidate for catalytic applications.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug candidates. Additionally, the bipyridine core is a well-established scaffold in medicinal chemistry, particularly for targeting metalloproteinases and other enzyme systems. Recent studies have demonstrated the efficacy of derivatives of 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid in inhibiting certain kinases, which could have therapeutic implications in oncology and inflammatory diseases.

From a synthetic perspective, the carboxylic acid moiety provides multiple avenues for further functionalization. Researchers have leveraged this group to introduce amides, esters, and other derivatives, expanding the compound’s utility in drug discovery pipelines. For instance, recent publications highlight its use in generating peptidomimetics that mimic natural bioactive peptides while offering improved pharmacokinetic profiles.

The compound’s electronic properties also make it valuable in materials science. The combination of the difluoromethyl group and the bipyridine framework results in a molecule with tunable redox potential. This characteristic has been exploited in designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported promising results using 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid as an emissive layer material, demonstrating high efficiency and stability under various conditions.

In summary, 4-(Difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylic acid (CAS No. 2097963-15-8) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—particularly the difluoromethyl, methyl, and carboxylic acid functionalities—make it a valuable intermediate for drug development and an intriguing candidate for advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.